1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone

• Molecular Formula: C25H25ClN4O
• Molecular Weight: 432.9 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-3H-1,2,4-triazol-5-yl]ethanone
• InChI: InChI=1S/C25H25ClN4O/c1-17-5-11-22(12-6-17)29-24(18(2)31)27-30(23-15-9-20(26)10-16-23)25(29)19-7-13-21(14-8-19)28(3)4/h5-16,25H,1-4H3
• InChI Key: XVEQCUIDZBYRBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(N(N=C2C(=O)C)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)N(C)C

Description

1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone is a complex organic compound that belongs to the class of triazoles. Triazoles are known for their diverse biological activities and are commonly used in medicinal chemistry for their antifungal, antibacterial, and anticancer properties .

Preparation Methods

The synthesis of 1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone typically involves multi-step reactions starting from readily available precursors. The synthetic route may include the following steps:

Formation of the triazole ring: This can be achieved through cyclization reactions involving hydrazine derivatives and appropriate aldehydes or ketones.

Substitution reactions: Introduction of the chlorophenyl, dimethylamino phenyl, and methylphenyl groups through nucleophilic substitution reactions.

Final assembly: Coupling of the triazole core with ethanone derivatives under controlled conditions to yield the final product.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, using catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl and dimethylamino phenyl groups, to form various substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols.

Scientific Research Applications

1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone has several scientific research applications:

Medicinal Chemistry: It is studied for its potential antifungal, antibacterial, and anticancer activities.

Biological Research: The compound is used in studies involving enzyme inhibition and receptor binding assays.

Industrial Applications: It may be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone involves interaction with specific molecular targets, such as enzymes and receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific biological activity being studied.

Comparison with Similar Compounds

1-[1-(4-chlorophenyl)-5-[4-(dimethylamino)phenyl]-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone can be compared with other triazole derivatives, such as:

Fluconazole: A well-known antifungal agent.

Voriconazole: Another antifungal with a broader spectrum of activity.

Itraconazole: Used for treating various fungal infections.

The uniqueness of this compound lies in its specific substitution pattern, which may confer unique biological activities and chemical properties compared to other triazoles .